Cas no 1204297-14-2 (5-(2-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE)

• Product Name: 5-(2-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• CAS No: 1204297-14-2
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD16631830
• CID: 4471375
• PubChem ID: 45496637
• Update Time: 2025-10-29

5-(2-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(2-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
• 5-(1-Methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-amine
• DTXSID50670535
• EN300-236827
• 1204297-14-2
• DTXCID50621284
• F2158-0854
• 993-244-0
• AKOS012216886

• MDL： MFCD16631830
• Inchi： 1S/C6H7N5O/c1-11-4(2-3-8-11)5-9-10-6(7)12-5/h2-3H,1H3,(H2,7,10)
• InChI Key： NSDYZEMIJHVYLH-UHFFFAOYSA-N
• SMILES： O1C(C2N(C)N=CC=2)=NN=C1N

Computed Properties

• Exact Mass: 165.06505986Da
• Monoisotopic Mass: 165.06505986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-(2-METHYLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE

Recent Advances in the Study of 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine (CAS: 1204297-14-2)

The compound 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine (CAS: 1204297-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both pyrazole and oxadiazole moieties, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of enzyme inhibition and anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine derivatives. The researchers employed a multi-step synthetic route, starting from commercially available 2-methyl-3-aminopyrazole, to achieve high yields and purity. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the structure of the target compound. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, recent findings suggest that 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine exhibits potent inhibitory effects against specific kinases involved in cancer cell proliferation. A preclinical study demonstrated its ability to selectively inhibit the PI3K/AKT/mTOR pathway, a key signaling cascade in many malignancies. The compound's IC50 values were found to be in the low micromolar range, comparable to some clinically approved kinase inhibitors. These results were further supported by molecular docking studies, which revealed strong interactions between the compound and the ATP-binding site of the target kinases.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analysis.

Despite these promising findings, challenges remain in the development of 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and requires further optimization to improve its metabolic stability. Additionally, toxicity profiles need to be thoroughly evaluated in animal models before clinical trials can be considered. Future research directions may include the development of prodrug strategies or nanoparticle-based delivery systems to enhance the compound's therapeutic index.

In conclusion, 5-(2-Methylpyrazol-3-yl)-1,3,4-oxadiazol-2-amine represents a versatile scaffold with multiple potential applications in drug discovery. Its unique chemical structure and promising biological activities make it a valuable subject for ongoing research. As synthetic methodologies and biological screening techniques continue to advance, this compound may pave the way for novel treatments in oncology, infectious diseases, and beyond.